Cas no 171084-93-8 (1,2,3,4-Tetrahydroisoquinoline-6-carbonitrile hydrochloride)

• Product Name: 1,2,3,4-Tetrahydroisoquinoline-6-carbonitrile hydrochloride
• CAS No: 171084-93-8
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• MDL: MFCD08234661
• CID: 65882
• Update Time: 2025-08-10

1,2,3,4-Tetrahydroisoquinoline-6-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydroisoquinoline-6-carbonitrile hydrochloride
• 6-Cyano-1,2,3,4-tetrahydroisoquinoline hydrochloride
• 6-CARBONITRILE- 1,2,3,4-TETRAHYDROISOQUINOLINE HYDROCHLORIDE
• 6-Isoquinolinecarbonitrile, 1,2,3,4-tetrahydro-, hydrochloride
• 6-CYANO-1,2,3,4-TETRAHYDROISOQUINOLINE HCL
• 1,2,3,4-tetrahydroisoquinoline-6-carbonitrile HCl
• 6-Isoquinolinecarbonitrile, 1,2,3,4-tetrahydro-, monohydrochloride
• PubChem17098
• 1,2,3,4-Tetrahydroisoquinoline-6-CarbonitrileHydrochloride
• FYJDPVBTMLJVDX-UHFFFAOYSA-N
• MB05619
• SY112233
• BC644712
• ST2414722
• AX8052
• AMY3868
• AB0068784
• Z4277
• 084T938
• 1,2,3,4-tet

• MDL： MFCD08234661
• Inchi： 1S/C10H10N2.ClH/c11-6-8-1-2-10-7-12-4-3-9(10)5-8;/h1-2,5,12H,3-4,7H2;1H
• InChI Key： FYJDPVBTMLJVDX-UHFFFAOYSA-N
• SMILES： Cl.N1CC2C=CC(C#N)=CC=2CC1

Computed Properties

• Exact Mass: 194.06100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 203
• Topological Polar Surface Area: 35.8

Experimental Properties

• Boiling Point: 332.8°C at 760 mmHg
• PSA: 35.82000
• LogP: 2.33478

1,2,3,4-Tetrahydroisoquinoline-6-carbonitrile hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 1,2,3,4-Tetrahydroisoquinoline-6-carbonitrile hydrochloride

1,2,3,4-Tetrahydroisoquinoline-6-carbonitrile Hydrochloride (CAS No. 171084-93-8): An Overview and Recent Advances

1,2,3,4-Tetrahydroisoquinoline-6-carbonitrile hydrochloride (CAS No. 171084-93-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

1,2,3,4-Tetrahydroisoquinoline-6-carbonitrile hydrochloride is a derivative of tetrahydroisoquinoline, a class of compounds known for their diverse biological activities. The molecule consists of a tetrahydroisoquinoline ring with a cyano group at the 6-position and a hydrochloride salt. The cyano group imparts significant reactivity and functionality to the molecule, making it an attractive target for chemical modifications and biological studies.

The compound is typically synthesized through a multi-step process involving the condensation of an appropriate amine with an aldehyde or ketone, followed by reduction and functionalization steps. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing 1,2,3,4-tetrahydroisoquinoline-6-carbonitrile hydrochloride, which has facilitated its use in various research applications.

Biological Activities

1,2,3,4-Tetrahydroisoquinoline-6-carbonitrile hydrochloride has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as a neuroprotective agent. Research has shown that this compound can protect neurons from oxidative stress and apoptosis, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 1,2,3,4-tetrahydroisoquinoline-6-carbonitrile hydrochloride has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models of inflammatory diseases. This dual mechanism of action—neuroprotection and anti-inflammation—makes it a valuable target for drug development.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 1,2,3,4-tetrahydroisoquinoline-6-carbonitrile hydrochloride has been explored in several preclinical studies and early-stage clinical trials. One notable study published in the *Journal of Medicinal Chemistry* reported that the compound significantly improved cognitive function in animal models of Alzheimer's disease. The results were attributed to its ability to reduce amyloid-beta accumulation and mitigate neuroinflammation.

In another study conducted by researchers at the University of California, the compound was found to be effective in reducing neuronal damage in models of ischemic stroke. The findings suggest that 1,2,3,4-tetrahydroisoquinoline-6-carbonitrile hydrochloride could be developed into a novel treatment for stroke patients.

Current Research Trends

The field of medicinal chemistry is continuously evolving, and recent research has focused on optimizing the pharmacological properties of 1,2,3,4-tetrahydroisoquinoline-6-carbonitrile hydrochloride. One area of interest is the development of prodrugs that can enhance the bioavailability and stability of the compound. Prodrug strategies involve modifying the structure to improve solubility or permeability while maintaining or enhancing therapeutic efficacy.

An example of such research was published in *Organic & Biomolecular Chemistry*, where scientists synthesized a series of prodrugs derived from 1,2,3,4-tetrahydroisoquinoline-6-carbonitrile hydrochloride. These prodrugs showed improved oral bioavailability and extended half-life in vivo compared to the parent compound. This advancement opens up new possibilities for developing more effective drug formulations.

Safety and Toxicology

Safety is a critical consideration in drug development. Extensive toxicological studies have been conducted to evaluate the safety profile of 1,2,3,4-tetrahydroisoquinoline-6-carbonitrile hydrochloride. These studies have generally shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, as with any new drug candidate, ongoing monitoring is necessary to ensure long-term safety.

In vitro cytotoxicity assays have demonstrated that 1,2,3,4-tetrahydroisoquinoline-6-carbonitrile hydrochloride exhibits low toxicity towards normal cells while selectively targeting diseased cells. This selective toxicity profile is an important factor in its potential as a therapeutic agent.

Conclusion

1,2,3,4-Tetrahydroisoquinoline-6-carbonitrile hydrochloride (CAS No. 171084-93-8) is a promising compound with diverse biological activities that make it an attractive target for drug development. Its neuroprotective and anti-inflammatory properties have been validated through extensive preclinical studies and early-stage clinical trials. Ongoing research efforts are focused on optimizing its pharmacological properties through prodrug strategies and enhancing its therapeutic potential.

The continued exploration of this compound holds great promise for advancing treatments for neurodegenerative diseases and other inflammatory conditions. As research progresses, it is likely that new applications and formulations will emerge, further solidifying the importance of 1,2，3，4-tetrahydroisoquinoline-6-carbonitrile hydrochloride in the field of medicinal chemistry.